Cas no 162151-09-9 (3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene)

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene is a highly conjugated oligothiophene derivative characterized by its extended π-electron system and alkyl side chains. The incorporation of four thiophene units in a linear arrangement enhances charge carrier mobility, making it suitable for organic electronic applications such as organic field-effect transistors (OFETs) and photovoltaic devices. The didodecyl substituents improve solubility in organic solvents, facilitating thin-film processing while maintaining molecular ordering for optimal charge transport. Its rigid, planar backbone contributes to strong intermolecular interactions, promoting high crystallinity and thermal stability. This compound exhibits tunable optoelectronic properties, with absorption and emission profiles adjustable via molecular design, making it valuable for advanced material research and device optimization.
3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene structure
162151-09-9 structure
Product Name:3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene
CAS No:162151-09-9
MF:C40H58S4
MW:667.148526668549
CID:109917
PubChem ID:329761426
Update Time:2025-07-02

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene Chemical and Physical Properties

Names and Identifiers

    • 3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene
    • 2-(3-dodecylthiophen-2-yl)-5-[5-(3-dodecylthiophen-2-yl)thiophen-2-yl]thiophene
    • 2,2':5',2'':5'',2'''-Quaterthiophene,3,3'''-didodecyl-
    • 5,5Μ-BIS(3-DODECYL-2-THIENYL)-2,2Μ-BITHIOPHENE
    • 3,3'''-bis(dodecyl)-2,2':5',2'':5'',2'''-quarterthiophene
    • 3,3'''-Didodecylquaterthiophen
    • 5,5'-bis(3-dodecyl-2-thienyl)-2,2'-dithiophene
    • 5,5'-bis(3-n-dodecylthiophen-2-yl)-2,2'-bithiophene
    • 3,3μμμ-Didodecyl-2,2μ:5μ,2μμ:5μμ,2μμμ-quaterthiophene
    • 2,2':5',2'':5'',2'''-Quaterthiophene, 3,3'''-didodecyl-
    • NSC-686347
    • SCHEMBL85824
    • 5,5mu-Bis(3-dodecyl-2-thienyl)-2,2mu-bithiophene
    • 3-DODECYL-5'-{3'-DODECYL-[2,2'-BITHIOPHEN]-5-YL}-2,2'-BITHIOPHENE
    • 3,3'''-Didodecyl-2,2':5',2'':5'',2'''quaterthiophene
    • MFCD10567015
    • 2-(3-dodecyl-2-thienyl)-5-[5-(3-dodecyl-2-thienyl)-2-thienyl]thiophene
    • CHEMBL1971589
    • 3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene, 97%
    • DTXSID20327781
    • NSC686347
    • 162151-09-9
    • NCI60_031076
    • 510755-73-4
    • DZUNDTRLGXGTGU-UHFFFAOYSA-N
    • MDL: MFCD10567015
    • Inchi: 1S/C40H58S4/c1-3-5-7-9-11-13-15-17-19-21-23-33-29-31-41-39(33)37-27-25-35(43-37)36-26-28-38(44-36)40-34(30-32-42-40)24-22-20-18-16-14-12-10-8-6-4-2/h25-32H,3-24H2,1-2H3
    • InChI Key: DZUNDTRLGXGTGU-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C1=CC=C(C2=CC=C(C3=C(C=CS3)CCCCCCCCCCCC)S2)S1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 666.34200
  • Monoisotopic Mass: 666.342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 25
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.2
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Melting Point: 55-59 °C
  • PSA: 112.96000
  • LogP: 15.86040

3,3'''-Didodecyl-2,2':5',2'':5'',2'''-quaterthiophene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26
  • Risk Phrases:R36/37/38

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